Cas no 1805188-11-7 (Methyl 4-bromo-2-cyano-5-fluorobenzoate)

• Product Name: Methyl 4-bromo-2-cyano-5-fluorobenzoate
• CAS No: 1805188-11-7
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• CID: 4706733
• Update Time: 2025-05-20

Methyl 4-bromo-2-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-5-fluorobenzoate

• Inchi： 1S/C9H5BrFNO2/c1-14-9(13)6-3-8(11)7(10)2-5(6)4-12/h2-3H,1H3
• InChI Key： FBTOTUFWYUTSOV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-2-cyano-5-fluorobenzoate

Methyl 4-Bromo-2-Cyano-5-Fluorobenzoate: A Comprehensive Overview

Methyl 4-bromo-2-cyano-5-fluorobenzoate, with the CAS number 1805188-11-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structural features, which include a methyl ester group attached to a benzoate ring substituted with bromine, cyano, and fluoro groups at specific positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various chemical applications.

The synthesis of methyl 4-bromo-2-cyano-5-fluorobenzoate typically involves multi-step organic reactions, often starting from substituted aromatic compounds. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyano group via cyanation reactions. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with modern green chemistry principles.

One of the most notable applications of methyl 4-bromo-2-cyano-5-fluorobenzoate is in the development of advanced materials. The compound's electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their charge transport characteristics, leading to enhanced device performance. Furthermore, its ability to act as a versatile building block in supramolecular chemistry has opened new avenues for designing self-assembled nanostructures.

In the pharmaceutical industry, methyl 4-bromo-2-cyano-5-fluorobenzoate has shown potential as an intermediate in drug discovery programs. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability. Researchers have also investigated its role in inhibiting specific enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

From an environmental perspective, understanding the fate and transport of methyl 4-bromo-2-cyano-5-fluorobenzoate in natural systems is crucial for assessing its ecological impact. Recent studies have employed computational modeling techniques to predict its degradation pathways under various environmental conditions. These findings highlight the importance of sustainable practices in handling such compounds to minimize their ecological footprint.

In conclusion, methyl 4-bromo-2-cyano-5-fluorobenzoate (CAS No: 1805188-11-7) stands out as a multifaceted compound with applications spanning across diverse scientific disciplines. Its structural uniqueness and versatile reactivity continue to drive innovative research directions, underscoring its significance in contemporary chemical science.